Cas no 2152511-94-7 (3-(2-fluoroethyl)-2,5-dimethyloxolane-3-carbaldehyde)

• Product Name: 3-(2-fluoroethyl)-2,5-dimethyloxolane-3-carbaldehyde
• CAS No: 2152511-94-7
• MF: C₉H₁₅FO₂
• MW: 174.212606668472
• CID: 5852721
• PubChem ID: 165572779
• Update Time: 2025-07-20

3-(2-fluoroethyl)-2,5-dimethyloxolane-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(2-fluoroethyl)-2,5-dimethyloxolane-3-carbaldehyde
• 2152511-94-7
• EN300-1619849

• Inchi： 1S/C9H15FO2/c1-7-5-9(6-11,3-4-10)8(2)12-7/h6-8H,3-5H2,1-2H3
• InChI Key： VOVALLLAPLUZPP-UHFFFAOYSA-N
• SMILES： FCCC1(C=O)CC(C)OC1C

Computed Properties

• Exact Mass: 174.10560788g/mol
• Monoisotopic Mass: 174.10560788g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 26.3Ų

Additional information on 3-(2-fluoroethyl)-2,5-dimethyloxolane-3-carbaldehyde

Comprehensive Overview of 3-(2-fluoroethyl)-2,5-dimethyloxolane-3-carbaldehyde (CAS No. 2152511-94-7)

The compound 3-(2-fluoroethyl)-2,5-dimethyloxolane-3-carbaldehyde (CAS No. 2152511-94-7) is a fluorinated derivative of oxolane, a five-membered heterocyclic ring containing oxygen. This aldehyde-functionalized molecule has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. The presence of a fluoroethyl group and a carbaldehyde moiety makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, fluorinated compounds like 3-(2-fluoroethyl)-2,5-dimethyloxolane-3-carbaldehyde have become a focal point in drug discovery. Researchers are increasingly exploring fluorinated building blocks to enhance the bioavailability, metabolic stability, and binding affinity of therapeutic agents. The fluoroethyl group, in particular, is known to improve lipophilicity and membrane permeability, making it a valuable modification in medicinal chemistry.

The synthesis of 3-(2-fluoroethyl)-2,5-dimethyloxolane-3-carbaldehyde involves multi-step organic reactions, often starting from readily available precursors such as 2,5-dimethylfuran or its derivatives. The introduction of the fluoroethyl group typically employs fluorinating agents under controlled conditions to ensure high yield and purity. Advanced analytical techniques like NMR, HPLC, and mass spectrometry are used to characterize the compound, ensuring its suitability for further applications.

One of the most searched questions related to this compound is: "What are the applications of 3-(2-fluoroethyl)-2,5-dimethyloxolane-3-carbaldehyde in drug development?" The answer lies in its role as a key intermediate for synthesizing fluorinated analogs of bioactive molecules. For instance, it can be used to prepare fluorinated prodrugs or enzyme inhibitors, which are critical in treating diseases like cancer and neurological disorders. The carbaldehyde group also offers a reactive handle for further functionalization, enabling the creation of diverse chemical libraries.

Another trending topic in the scientific community is the use of fluorinated compounds in sustainable chemistry. Researchers are investigating greener synthetic routes for molecules like 3-(2-fluoroethyl)-2,5-dimethyloxolane-3-carbaldehyde, minimizing waste and energy consumption. This aligns with the growing demand for environmentally friendly processes in the chemical industry, a subject frequently searched in academic and industrial circles.

From a regulatory perspective, 3-(2-fluoroethyl)-2,5-dimethyloxolane-3-carbaldehyde is not classified as a hazardous material under current guidelines. However, proper handling and storage are recommended to maintain its stability. The compound's shelf life can be extended by storing it in a cool, dry place under inert atmosphere, a practice commonly followed for sensitive aldehyde derivatives.

In summary, 3-(2-fluoroethyl)-2,5-dimethyloxolane-3-carbaldehyde (CAS No. 2152511-94-7) represents a promising scaffold in modern synthetic chemistry. Its applications span drug discovery, agrochemicals, and materials science, driven by the increasing demand for fluorinated compounds. As research progresses, this molecule is likely to play a pivotal role in developing next-generation therapeutics and functional materials.